Cas no 155545-31-6 (Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione, tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, (1S,2S,3R,4'aS,5'R,7'S,9'aS)- (9CI))

• Product Name: Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione, tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, (1S,2S,3R,4'aS,5'R,7'S,9'aS)- (9CI)
• CAS No: 155545-31-6
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 214149
• Update Time: 2024-03-01

Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione, tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, (1S,2S,3R,4'aS,5'R,7'S,9'aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-,(1S,2S,3R,4'aS,5'R,7'S,9'aS)- (9CI)
• Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl
• Longirabdolide A
• Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, [4'S-[4'a(2S*,3R*),4'aa,5'b,7'b,9'ab]]-
• CID 101664503
• Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione, tetrahydro-5'-hydroxy-2,3-bis(hydroxymethyl)-3-methyl-8'-methylene-, (1S,2S,3R,4'aS,5'R,7'S,9'aS)- (9CI)

• Inchi： 1S/C20H28O6/c1-11-12-6-13(23)15-19(5-3-4-18(2,9-22)14(19)8-21)10-26-17(25)20(15,7-12)16(11)24/h12-15,21-23H,1,3-10H2,2H3/t12-,13-,14-,15+,18-,19+,20+/m1/s1
• InChI Key： MHWZCWHEJWEKPN-MGOAHOADSA-N
• SMILES： O1C([C@]23C(C(=C)[C@H](C[C@H]([C@H]2[C@]2(C1)CCC[C@](C)(CO)[C@H]2CO)O)C3)=O)=O

Computed Properties

• Exact Mass: 364.189
• Monoisotopic Mass: 364.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 630.2±55.0 °C(Predicted)
• pka: 13.99±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones